Cas no 2167176-15-8 (2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine)

• Product Name: 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine
• CAS No: 2167176-15-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6524219
• PubChem ID: 165527141
• Update Time: 2025-06-09

2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine
• 2167176-15-8
• 2-{7-oxaspiro[4.5]decan-1-yl}ethan-1-amine
• EN300-1461697

• Inchi： 1S/C11H21NO/c12-7-4-10-3-1-5-11(10)6-2-8-13-9-11/h10H,1-9,12H2
• InChI Key： QHKSURPFEJQUCB-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CCCC2CCN

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine

Introduction to 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine (CAS No. 2167176-15-8)

2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine, identified by the chemical identifier CAS No. 2167176-15-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that incorporate a spirocyclic oxane ring, which is known for its stability and versatility in drug design. The presence of an amine functional group at the ethyl chain further enhances its reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The spirocyclic core of 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine contributes to its distinctive chemical properties, including reduced conformational flexibility compared to linear analogs. This rigidity can be advantageous in drug design, as it allows for precise targeting of biological receptors. The oxaspiro structure has been explored in various pharmaceutical applications due to its ability to mimic natural biomolecules and interact with biological targets in a highly specific manner.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of spirocyclic compounds like 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine with greater accuracy. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, the amine moiety has been shown to facilitate hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets.

In vitro studies have demonstrated that derivatives of 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine exhibit inhibitory effects on several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central players in the inflammatory response and are frequently targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The spirocyclic structure of this compound provides a scaffold that can be modified to enhance its potency and selectivity against specific isoforms of these enzymes.

The synthesis of 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic oxane ring is typically formed through a cyclization reaction between an epoxide intermediate and an amine group, while the ethyl chain is introduced via nucleophilic substitution or other coupling reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of 2-{7-oxaspiro4.5decan-1-yl}ethan-1-amine have been evaluated through preclinical studies, which have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits moderate bioavailability and a favorable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology studies have indicated that 2-{7-oñaspiro4.sükan-süpan 1-il]etilamin is well-tolerated at relevant doses, further supporting its candidacy for clinical development.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. CAS No. 2167176_15_8, as a precisely characterized compound, serves as an essential building block for synthetic chemists working on innovative drug candidates. Its unique structural features make it a versatile scaffold for medicinal chemists seeking to develop molecules with improved pharmacological properties.

As research in medicinal chemistry continues to evolve, compounds like 2-{7-oñaspiro4.sükan-süpan 1-il]etilamin are expected to play a crucial role in addressing unmet medical needs. The spirocyclic oxane ring provides a stable platform for structural modifications, while the amine group offers opportunities for further functionalization. These attributes make it an attractive candidate for future drug discovery efforts aimed at developing next-generation therapeutics.

The integration of computational modeling with experimental techniques has revolutionized the way researchers approach drug design. By leveraging these tools, scientists can rapidly screen large libraries of compounds like CAS No 2167176_15_8, identifying promising candidates with high affinity for target proteins. This approach has accelerated the discovery process and reduced the time required to bring new drugs to market.

In conclusion,2-{7-oñaspiro4.sükan-süpan 1-il]etilamin represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。 Its spirocyclic core，amine moiety，and favorable pharmacokinetic properties make it an attractive candidate for further research and development。 As our understanding of biological pathways continues to grow，compounds like this one will be instrumental in addressing complex diseases and improving patient outcomes worldwide。